Cas no 52191-69-2 (2,4'-Biquinoline)

• Product name: 2,4'-Biquinoline
• CAS No: 52191-69-2
• MF: C₁₈H₁₂N₂
• MW: 256.30128
• CID: 360305
• PubChem ID: 12337510

2,4'-Biquinoline Chemical and Physical Properties

Names and Identifiers

• 2,4'-Biquinoline
• 2-quinolin-4-ylquinoline
• DTXSID50491580
• SCHEMBL5480864
• 52191-69-2

• Inchi： InChI=1S/C18H12N2/c1-3-7-16-13(5-1)9-10-18(20-16)15-11-12-19-17-8-4-2-6-14(15)17/h1-12H
• InChI Key： ARUFSHBIKOQDBX-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=CC=1C1C2C(=CC=CC=2)N=CC=1

Computed Properties

• Exact Mass: 256.10016
• Monoisotopic Mass: 256.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8Ų
• XLogP3: 4.1

Experimental Properties

• PSA: 25.78